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Compound of Interest

Compound Name: (R)-(-)-Phenylsuccinic acid

. Get Quote

Cat. No.: B1220706

An In-depth Technical Guide to the Safety and Handling of (R)-(-)-Phenylsuccinic Acid

For researchers, scientists, and drug development professionals, a comprehensive
understanding of a compound's safety profile is paramount for secure experimentation and
successful outcomes. This guide provides a detailed overview of the safety, handling, and
Material Safety Data Sheet (MSDS) information for (R)-(-)-Phenylsuccinic acid, a chiral
building block utilized in the synthesis of various pharmaceutical agents.

Chemical Identification

(R)-(-)-Phenylsuccinic acid is a derivative of succinic acid with a phenyl substituent, making it
a key intermediate in organic synthesis.[1] Its specific stereochemistry is crucial for its
application in developing optically active compounds.[2]

Identifier

Value

CAS Number

46292-93-7[3][41[5][6]

Molecular Formula

C10H100a[1][3][41[5][6][7]

Molecular Weight 194.18 g/mol [3][4][5][6]
(R)-2-Phenylsuccinic acid, (2R)-2-
Synonyms - .
phenylbutanedioic acid[1][6][8]
InChl Key LVFFZQQWIZURIO-MRVPVSSYSA-N[3][5]
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Physicochemical Properties

The physical and chemical characteristics of (R)-(-)-Phenylsuccinic acid are essential for its
proper storage and handling in a laboratory setting. It typically appears as an almost white, fine
powder or crystalline solid.[1][2][8]

Property Value

Melting Point 173-176 °CJ[3][5]

Boiling Point 307.8 £ 22.0 °C at 760 mmHg([7]
Density 1.3+ 0.1 g/lcm3[7]

Flash Point Not applicable for solid form[3][5][8]
Optical Activity [0]20/D -175+4°, ¢ = 1% in acetone[3][5]

Solubilit Soluble in polar solvents (e.g., water, alcohols),
olubility _
less soluble in non-polar solvents[1]

Hazard Identification and Toxicology

While the toxicological properties of (R)-(-)-Phenylsuccinic acid have not been fully
investigated, available data suggests caution is warranted.[8] The primary hazards are
associated with irritation upon contact. Some safety data sheets for the racemic mixture (DL-
Phenylsuccinic acid) classify it as a skin and serious eye irritant.[9][10]

Potential Health Effects:[8]

Eye Contact: May cause eye irritation.

Skin Contact: May cause skin irritation.

Inhalation: May cause respiratory tract irritation.

Ingestion: May cause irritation of the digestive tract.

Toxicological Summary:
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e Acute Toxicity (LD50/LC50): Data is not available.[11]

o Carcinogenicity: It is not identified as a probable, possible, or confirmed human carcinogen
by IARC, NTP, or OSHA.[12]

» Chronic Effects: No information has been found regarding chronic exposure.[8]
The estimated NFPA rating is Health: 1, Flammability: 0, and Instability: 0.[8]

Experimental Protocols and Procedures

Detailed experimental safety protocols are not readily available as toxicological studies are
incomplete. However, standard laboratory procedures for handling, first aid, and purification
provide a framework for safe management.

First Aid Protocols

Immediate and appropriate first aid is critical in the event of exposure.

Eye Exposure: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[8]

» Skin Exposure: Remove contaminated clothing and shoes. Flush the affected skin with
plenty of water for at least 15 minutes. Get medical aid.[8]

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If the person is not breathing, provide artificial respiration. Seek medical attention.[8]

« Ingestion: Do not induce vomiting. If the person is conscious and alert, rinse their mouth and
have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an
unconscious person. Get medical aid.[8]

Spill Cleanup Protocol

In case of a spill, follow these steps while observing personal protection guidelines:
o Ventilate the area of the spill.

o Use proper personal protective equipment (PPE) as indicated in Section 5.[8]
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e Vacuum or sweep up the material and place it into a suitable, labeled disposal container.[8]
e Avoid generating dusty conditions during cleanup.[8]

 Finish cleaning by spreading water on the contaminated surface and dispose of according to
local and regional authority requirements.[11]

Purification Protocol

A general method for the purification of phenylsuccinic acids involves re-precipitation and
recrystallization.

o Methodology: The acid can be purified by re-precipitating it from an alkali solution, followed
by recrystallization from water (H20).[2]

Safe Handling and Storage Workflow

Proper handling and storage are crucial to minimize risk. This involves using adequate
engineering controls, wearing appropriate PPE, and following established laboratory practices.

Click to download full resolution via product page

Caption: Workflow for the safe handling of (R)-(-)-Phenylsuccinic acid.
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Engineering Controls

» Facilities that store or use this material should be equipped with an eyewash station and a
safety shower.[8]

e Use adequate ventilation, such as process enclosures or local exhaust ventilation, to keep
airborne concentrations and dust generation to a minimum.[8][11]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles
that comply with OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[8]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

[8]

o Respiratory Protection: If dust is generated, use a type N95 (US) dust mask or follow OSHA
respirator regulations found in 29 CFR 1910.134.[3]

Storage Requirements

o Keep the container tightly closed when not in use.[8]

o Store in a cool, dry, and well-ventilated area.[8]

o Keep away from incompatible substances, such as strong oxidizing agents.[3][11]
e The recommended storage class is for non-combustible solids.[3][5]

Disposal Considerations

Chemical waste must be disposed of in accordance with all local, state, and federal
regulations.

» Dispose of the substance as an unused product.[12]
e Leave chemicals in their original containers and do not mix with other waste.

e Handle uncleaned containers in the same manner as the product itself.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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